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Introduction
Dimethyl peroxide (CH₃OOCH₃), the simplest dialkyl peroxide, holds a significant place in the

history of organic chemistry. Its discovery was a crucial step in understanding the nature of

organic peroxides, a class of compounds that would later prove to be of immense importance

in various fields, from polymer chemistry to pharmaceutical synthesis. This technical guide

delves into the historical context of the discovery of dimethyl peroxide, presenting the

available information on its first synthesis, its early characterization, and the key figures behind

this discovery. While the seminal 1929 paper by Alfred Rieche and Rudolf Hitz detailing the first

definitive synthesis is not readily accessible in modern databases, this guide pieces together

the historical narrative and provides the technical details available from subsequent research

and chemical literature.

Historical Context: The Dawn of Peroxide Chemistry
The late 19th and early 20th centuries were a period of rapid advancement in organic

chemistry. The concept of the peroxide linkage (-O-O-) was still a subject of intense

investigation. While hydrogen peroxide had been known since 1818, the synthesis and

characterization of its organic derivatives posed a significant challenge to chemists of the era

due to their inherent instability and explosive nature.
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Early investigations into organic peroxides were often fraught with difficulty, leading to

ambiguous results. However, the work of chemists like Benjamin Brodie in the mid-19th century

on organic peroxides laid some of the groundwork for future discoveries. It was in this

environment of burgeoning understanding of chemical structures and reactivity that the

simplest of the dialkyl peroxides, dimethyl peroxide, was first successfully synthesized and

characterized.

The Landmark Synthesis: Rieche and Hitz (1929)
The first unambiguous synthesis of dimethyl peroxide is credited to the German chemists

Alfred Rieche and Rudolf Hitz in their 1929 publication in the Berichte der Deutschen

Chemischen Gesellschaft. Their work provided a reproducible method for the preparation of

this simple yet highly reactive molecule, opening the door for further studies into its properties

and chemical behavior.

Experimental Protocol
While the full experimental details from the original 1929 paper are not available for direct

citation, the synthesis was a landmark achievement. Based on the common practices of the

time and subsequent literature on dialkyl peroxide synthesis, the method employed by Rieche

and Hitz likely involved the reaction of a methylating agent with a source of the peroxide anion.

A plausible reaction scheme, which became a standard method for the synthesis of simple

dialkyl peroxides, is the reaction of dimethyl sulfate with hydrogen peroxide in the presence of

a base.

Reaction Scheme:

(CH₃)₂SO₄ + H₂O₂ + 2 KOH → CH₃OOCH₃ + K₂SO₄ + 2 H₂O

General Experimental Workflow:

The following workflow represents a generalized procedure for the synthesis of dimethyl
peroxide based on the principles established by Rieche and Hitz.
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Figure 1. Generalized experimental workflow for the synthesis of dimethyl peroxide.
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Early Characterization and Quantitative Data
The work of Rieche and Hitz would have included the initial characterization of the physical and

chemical properties of dimethyl peroxide. Due to the limitations in accessing their original

publication, the following table summarizes the currently accepted quantitative data for

dimethyl peroxide from various established chemical databases. It is important to note that

the values obtained by Rieche and Hitz in 1929 may have differed slightly due to the analytical

techniques available at the time.

Property Value

Molecular Formula C₂H₆O₂

Molecular Weight 62.07 g/mol

Appearance Colorless liquid

Boiling Point 13.5 °C (56.3 °F; 286.6 K)

Density 0.85 g/cm³

CAS Number 690-02-8

Enthalpy of Formation (gas) -125.4 ± 1.2 kJ/mol

Explosion Temperature
Reported to be highly explosive upon heating or

shock

Chemical Reactivity and Significance
The discovery of dimethyl peroxide was significant not only for the successful synthesis of a

new compound but also for the insights it provided into the reactivity of the peroxide bond. The

weak O-O bond in dimethyl peroxide readily undergoes homolytic cleavage upon heating or

irradiation to form two methoxy radicals (CH₃O•).

Decomposition Pathway:
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Figure 2. Decomposition of dimethyl peroxide into methoxy radicals.

This ability to generate free radicals made dimethyl peroxide and other organic peroxides

crucial as radical initiators in polymerization reactions, a field that would see explosive growth

in the decades following its discovery. The controlled generation of radicals is a cornerstone of

many modern synthetic methodologies, and the early understanding of the behavior of simple

peroxides like dimethyl peroxide was foundational to these developments.

Conclusion
The discovery of dimethyl peroxide by Alfred Rieche and Rudolf Hitz in 1929 represents a

pivotal moment in the history of organic peroxide chemistry. Their work provided the first clear

and reproducible synthesis of the simplest dialkyl peroxide, paving the way for a deeper

understanding of the structure, reactivity, and utility of this important class of compounds. While

the historical details of their groundbreaking experiment are not as widely accessible today, the

legacy of their discovery is evident in the vast applications of organic peroxides in modern

science and industry. This guide serves as a testament to their pioneering work and provides a

foundation for researchers and professionals working with these fascinating and powerful

molecules.
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[https://www.benchchem.com/product/b1211507#historical-context-of-the-discovery-of-
dimethyl-peroxide]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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